Cas no 586373-38-8 (2(1H)-Pyridinone, 4-[(4-fluorophenyl)methoxy]-)

• Product Name: 2(1H)-Pyridinone, 4-[(4-fluorophenyl)methoxy]-
• CAS No: 586373-38-8
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• MDL: MFCD24549418
• CID: 1611149
• PubChem ID: 22049900
• Update Time: 2025-04-21

2(1H)-Pyridinone, 4-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-[(4-fluorophenyl)methoxy]-
• SR-03000003170
• 4-(4-fluorobenzyloxy)pyridin-2(1H)-one
• SR-03000003170-1
• 4-((4-fluorobenzyl)oxy)pyridin-2(1H)-one
• DB-184002
• 4-[(4-fluorobenzyl)oxy)pyridin-2(1H)-one
• 4-(4-fluorobenzyloxy)pyridin-2(1H)one
• 4-(4-Fluoro-benzyloxy)-1H-pyridin-2-one
• 4-(4-fluorobenzyloxy)-1h-pyridin-2-one
• SCHEMBL1003510
• 4-[(4-fluorophenyl)methoxy]-1H-pyridin-2-one
• A1-09776
• 586373-38-8
• SYOJUQBGIVXKAD-UHFFFAOYSA-N
• 4-(4-fluorobenzyloxy)pyridine-2(1h)-one
• 4-[(4-fluorophenyl)methoxy]-1,2-dihydropyridin-2-one
• 4-[(4-fluorobenzyl)oxy]pyridin-2(1H)-one

• MDL： MFCD24549418
• Inchi： 1S/C12H10FNO2/c13-10-3-1-9(2-4-10)8-16-11-5-6-14-12(15)7-11/h1-7H,8H2,(H,14,15)
• InChI Key： SYOJUQBGIVXKAD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CNC(C=1)=O

Computed Properties

• Exact Mass: 219.0696
• Monoisotopic Mass: 219.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33